3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

Specification

• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-1-[(4-methylphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C23H19N3O4/c1-15-4-6-16(7-5-15)12-25-21-18(3-2-10-24-21)22(27)26(23(25)28)13-17-8-9-19-20(11-17)30-14-29-19/h2-11H,12-14H2,1H3
• Standard InChI Key: PTGYVQYHHXFSOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5

Introduction

The compound 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a complex organic molecule characterized by its unique structural features. It consists of a pyrido[2,3-d]pyrimidine core, which is fused with a benzodioxole moiety and a 4-methylphenyl group. This compound is of interest due to its potential applications in pharmaceuticals and its diverse chemical reactivity.

Synthesis Methods

The synthesis of 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione can be approached through several methods, each with its advantages in terms of yield and purity. Common methods include:

• Condensation Reactions: Involving the reaction of appropriate precursors to form the pyrimidine ring.

• Cyclization Reactions: Where a linear precursor undergoes cyclization to form the fused ring system.

Applications and Potential Uses

The applications of this compound are diverse and include potential uses in pharmaceuticals. Interaction studies with biological macromolecules such as enzymes or receptors are crucial for understanding its mechanism of action and potential therapeutic index.

Potential Applications

Application Area	Description
Pharmaceuticals	Potential therapeutic applications due to its interaction with biological targets.
Chemical Synthesis	Used as a precursor or intermediate in synthesizing other complex molecules.
Biological Studies	Useful in studying interactions with enzymes and receptors to elucidate biological pathways.

Future Research Directions

• Biological Activity Studies: Investigate interactions with enzymes and receptors to determine potential therapeutic applications.

• Chemical Modification: Explore chemical modifications to enhance biological activity or improve chemical stability.

• Synthetic Method Optimization: Optimize synthesis methods to improve yield and purity for large-scale production.